2,2-Dichloro-N-[3-[5-(2,6-dichlorophenyl)-3-isoxazolyl]phenyl]Acetamide

• Molecular Formula: C17H10Cl4N2O2
• Molecular Weight: 416.1 g/mol
• IUPAC Name: 2,2-dichloro-N-[3-[5-(2,6-dichlorophenyl)-1,2-oxazol-3-yl]phenyl]acetamide
• InChI: InChI=1S/C17H10Cl4N2O2/c18-11-5-2-6-12(19)15(11)14-8-13(23-25-14)9-3-1-4-10(7-9)22-17(24)16(20)21/h1-8,16H,(H,22,24)
• InChI Key: JHVNVXFBEIBOGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(Cl)Cl)C2=NOC(=C2)C3=C(C=CC=C3Cl)Cl

Description

2,2-Dichloro-N-[3-[5-(2,6-dichlorophenyl)-3-isoxazolyl]phenyl]Acetamide is a useful research compound. Its molecular formula is C17H10Cl4N2O2 and its molecular weight is 416.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(3-Aminophenyl)-5-(2,6-dichlorophenyl)isoxazole (60 mg, 0.2 mmol) was dissolved in anhydrous tetrahydrofuran (10 mL) with triethylamine (33 mL, 0.24 mmol). The mixture was cooled in an ice-bath under nitrogen, then a solution of dichloroacetyl chloride (23 mL, 0.24 mmol) in anhydrous tetrahydrofuran (5 mL) was added dropwise. After the addition was completed the ice-bath was removed and the mixture was stirred at room temperature for 12 h. The solvent was removed under reduced pressure. The residue was dissolved in ethyl acetate and washed successively with water and brine. The ethyl acetate solution was dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure. The resulting solid was purified by column chromatography on silica gel, eluting with 8:2 hexanes-ethyl acetate. The appropriate fractions were combined to give the title compound as a tan solid, 74 mg.